Cas no 139332-66-4 (4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole)

4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole is a heterocyclic compound featuring a benzoxadiazole core functionalized with a nitro group and a piperazine moiety. This structure imparts unique electronic and binding properties, making it valuable in organic synthesis and materials science. The nitro group enhances reactivity for further functionalization, while the piperazine substituent improves solubility and offers a versatile handle for derivatization. Its fluorescence properties are of interest in probe design and sensing applications. The compound’s stability and well-defined reactivity profile make it suitable for use as a building block in pharmaceuticals, agrochemicals, and advanced materials research.
4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole structure
139332-66-4 structure
Product Name:4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole
CAS No:139332-66-4
MF:C10H11N5O3
MW:249.226041078568
MDL:MFCD00191507
CID:64593
PubChem ID:24889681
Update Time:2025-05-21

4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 4-Nitro-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole
    • 4-Nitro-7-(1-piperazinyl)-2,1,3-benzoxadiazole
    • 4-Nitro-7-piperazinobenzofurazan
    • (4-Nitro-7-piperazino-2,1,3-benzoxadiazole)
    • 4-nitro-7-piperazin-1-yl-2,1,3-benzoxadiazole
    • 4-Nitro-7-piperazino-2,1,3-benzoxadiazole
    • NBD-PZ
    • NBD-PZ (4-Nitro-7-piperazino-2,1,3-benzoxadiazole)
    • 4-Nitro-7-piperazino benzofurazan
    • TRA0002395
    • SEL14354620
    • AX8018238
    • ST24043943
    • A
    • A5554
    • NSC-796323
    • 4-Nitro-7-piperazinobenzofurazan, for HPLC derivatization, >=99.0%
    • AKOS005888302
    • CHEMBL551285
    • SCHEMBL2864894
    • FT-0701634
    • DTXSID20442160
    • TQP0982
    • AS-68764
    • MFCD00191507
    • NSC796323
    • 4-Methyl-3-phenyl-2-(pyridin-3-yl)pentanenitrile
    • J-100218
    • A807523
    • 4-nitro-7-(piperazin-1-yl)-2,1,3-benzoxadiazole
    • 4-NITRO-7-PIPERAZINO-2,1,3-BENZOXADIAZOLE, NBD-PZ, FOR HPLC LABELING
    • D95936
    • 139332-66-4
    • HY-D0136
    • MVLWYDGJBGPXOL-UHFFFAOYSA-N
    • CS-0010046
    • 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole
    • MDL: MFCD00191507
    • Inchi: 1S/C10H11N5O3/c16-15(17)8-2-1-7(9-10(8)13-18-12-9)14-5-3-11-4-6-14/h1-2,11H,3-6H2
    • InChI Key: MVLWYDGJBGPXOL-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=CC=C(C2=N1)N1CCNCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 249.08600
  • Monoisotopic Mass: 249.08618923g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 100

Experimental Properties

  • Color/Form: Red powder
  • Density: 1.4410
  • Melting Point: 208-212 ºC
  • Boiling Point: 475.7±55.0 °C at 760 mmHg
  • Flash Point: 241.5±31.5 °C
  • Refractive Index: 1.645
  • PSA: 100.01000
  • LogP: 1.45760
  • Solubility: Not determined
  • Sensitiveness: Sensitive to light

4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xn
  • Safety Term:S26
  • Risk Phrases:R22; R36/37/38
  • Storage Condition:常温, 避光,干燥

4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM132188-1g
4-nitro-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole
139332-66-4 95%
1g
$356 2021-08-05
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
XN7855-100mg
4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole
139332-66-4 ≥99%
100mg
¥850元 2023-09-15
TRC
N900843-1mg
4-Nitro-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole
139332-66-4
1mg
$ 50.00 2022-06-03
TRC
N900843-2mg
4-Nitro-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole
139332-66-4
2mg
$ 65.00 2022-06-03
TRC
N900843-10mg
4-Nitro-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole
139332-66-4
10mg
$ 80.00 2022-06-03
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A5554-100MG
NBD-PZ (=4-Nitro-7-piperazino-2,1,3-benzoxadiazole) [for HPLC Labeling]
139332-66-4 >98.0%(T)(HPLC)
100mg
¥880.00 2024-04-17
abcr
AB170960-200 mg
4-Nitro-7-piperazino-2,1,3-benzoxadiazole, NBD-PZ, for HPLC labeling; .
139332-66-4
200 mg
€178.20 2023-07-20
abcr
AB170960-1 g
4-Nitro-7-piperazino-2,1,3-benzoxadiazole, NBD-PZ, for HPLC labeling; .
139332-66-4
1 g
€638.00 2023-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N40730-100mg
4-Nitro-7-piperazino benzofurazan
139332-66-4 98%
100mg
¥1748.0 2022-04-27
Chemenu
CM132188-250mg
4-nitro-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole
139332-66-4 95%
250mg
$*** 2023-03-31

4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Production Method

4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:139332-66-4)4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole
Order Number:A807523
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):227.0
Email:sales@amadischem.com

4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Related Literature

Additional information on 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole

Comprehensive Overview of 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole (CAS No. 139332-66-4)

The compound 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole (CAS No. 139332-66-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry, materials science, and biochemical research. Known for its unique structural features, this compound belongs to the benzoxadiazole family, which is renowned for its diverse applications in fluorescence labeling, molecular probes, and pharmaceutical intermediates. The presence of both a nitro group and a piperazine moiety in its structure enhances its reactivity and functionality, making it a valuable tool for researchers.

In recent years, the demand for 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole has surged due to its potential applications in bioconjugation and fluorescence imaging. Researchers are particularly interested in its ability to act as a fluorogenic probe, enabling real-time monitoring of biological processes. This aligns with the growing trend in precision medicine and diagnostic technologies, where accurate and sensitive detection methods are paramount. The compound's photostability and solubility in aqueous solutions further contribute to its utility in live-cell imaging and high-throughput screening assays.

From a synthetic chemistry perspective, 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole serves as a versatile intermediate for the development of more complex molecules. Its nitro group can be readily reduced to an amine, opening pathways for further functionalization. This property is particularly valuable in the design of drug candidates and biomaterials, where modular synthesis is often required. The compound's compatibility with click chemistry and other bioorthogonal reactions has also been explored, making it a favorite among chemists working on targeted drug delivery systems.

The benzoxadiazole core of this compound is known for its electron-withdrawing characteristics, which influence its electronic properties and photophysical behavior. This has led to investigations into its use in organic electronics, such as OLEDs (organic light-emitting diodes) and sensors. With the rise of green chemistry and sustainable materials, researchers are also examining eco-friendly synthesis routes for 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole to minimize environmental impact.

In the context of biomedical research, this compound has shown promise in enzyme inhibition studies and receptor binding assays. Its ability to interact with biological targets has sparked interest in its potential as a therapeutic agent or diagnostic tool. For instance, its fluorescence properties make it suitable for in vivo and in vitro imaging, addressing the need for non-invasive diagnostic methods. These applications are particularly relevant in the era of personalized healthcare, where tailored solutions are increasingly sought after.

As the scientific community continues to explore the capabilities of 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole, its role in emerging technologies is expected to expand. Whether in drug discovery, material science, or biotechnology, this compound exemplifies the intersection of chemistry and innovation. Its multifaceted nature ensures that it will remain a subject of interest for years to come, driving advancements across multiple disciplines.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:139332-66-4)4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole
A807523
Purity:99%
Quantity:1g
Price ($):227.0
Email